Cas no 62268-13-7 (1,2-Benzenedicarboxylic acid, 4-chloro-5-(methylthio)-)

1,2-Benzenedicarboxylic acid, 4-chloro-5-(methylthio)- structure
62268-13-7 structure
Product Name:1,2-Benzenedicarboxylic acid, 4-chloro-5-(methylthio)-
CAS No:62268-13-7
MF:C9H7ClO4S
MW:246.667480707169
CID:451732
PubChem ID:71388097
Update Time:2025-04-19

1,2-Benzenedicarboxylic acid, 4-chloro-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylic acid, 4-chloro-5-(methylthio)-
    • 4-chloro-5-methylsulfanylphthalic acid
    • DTXSID70810173
    • 4-Chloro-5-(methylsulfanyl)benzene-1,2-dicarboxylic acid
    • 62268-13-7
    • Inchi: 1S/C9H7ClO4S/c1-15-7-3-5(9(13)14)4(8(11)12)2-6(7)10/h2-3H,1H3,(H,11,12)(H,13,14)
    • InChI Key: NWCMKOCSCMCFSW-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)O)=C(C(=O)O)C=C1SC

Computed Properties

  • Exact Mass: 245.97541
  • Monoisotopic Mass: 245.9753576g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 99.9Ų

Experimental Properties

  • PSA: 74.6

1,2-Benzenedicarboxylic acid, 4-chloro-5-(methylthio)- Related Literature

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